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Abstract

Methyl 1-aminocyclobutanecarboxylate hydrochloride is a cyclic amino acid derivative of
significant interest in medicinal chemistry and drug discovery. Its constrained cyclobutane
scaffold offers a unique conformational rigidity that can enhance binding affinity and selectivity
to biological targets. This technical guide provides a comprehensive overview of the synthesis,
properties, and potential applications of Methyl 1-aminocyclobutanecarboxylate
hydrochloride, serving as a valuable resource for researchers in the pharmaceutical and life
sciences.

Chemical and Physical Properties

Methyl 1-aminocyclobutanecarboxylate hydrochloride is a white crystalline powder.[1] Its key
chemical and physical properties are summarized in the table below.
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Property Value Reference
Molecular Formula CeH12CINO2 [2]
Molecular Weight 165.62 g/mol [2]
CAS Number 92398-47-5 [2]

methyl 1-aminocyclobutane-1-
IUPAC Name , [2]
carboxylate;hydrochloride

Appearance White crystalline powder [1]

Storage Temperature 2-8°C [3]

Synthesis of Methyl 1-aminocyclobutanecarboxylate
Hydrochloride

The synthesis of Methyl 1-aminocyclobutanecarboxylate hydrochloride is typically achieved
through the esterification of 1-aminocyclobutanecarboxylic acid. Two common methodologies
are presented below.

Two-Step Synthesis via N-Protection

This method involves the protection of the amino group, followed by esterification and
subsequent deprotection and salt formation.

Experimental Protocol:

Step 1: Synthesis of 1-(tert-butoxycarbonylamino)cyclobutanecarboxylic acid[4]

Dissolve 1-aminocyclobutanecarboxylic acid (1 equivalent) in a 0.5M sodium hydroxide
solution.

Add 1,4-dioxane and di-tert-butyl dicarbonate (1.5 equivalents).

Stir the reaction mixture for 15 hours.

Extract the mixture with diethyl ether.
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 Acidify the aqueous phase to pH 4 with 1M hydrochloric acid.
o Extract the aqueous phase with ethyl acetate.

o Combine the organic phases, wash with saturated sodium chloride solution, and dry over
anhydrous sodium sulfate.

 Filter and concentrate the solution under reduced pressure to yield 1-(tert-
butoxycarbonylamino)cyclobutanecarboxylic acid.

Step 2: Synthesis of Methyl 1-aminocyclobutanecarboxylate Hydrochloride[4]

» Dissolve 1-(tert-butoxycarbonylamino)cyclobutanecarboxylic acid (1 equivalent) in methanol
at 0°C.

o Slowly add concentrated sulfuric acid.
o Reflux the reaction mixture for 2 hours.
* Remove the solvent under reduced pressure.

o Dissolve the residue in distilled water and adjust the pH to 8-9 with a saturated sodium
bicarbonate solution.

o Extract the product with ethyl acetate.

» Wash the combined organic phases with distilled water and saturated sodium chloride
solution, then dry over sodium sulfate.

o Concentrate the solvent under reduced pressure to obtain the methyl ester.

o Dissolve the resulting methyl 1-aminocyclobutanecarboxylate in a suitable solvent (e.g.,
diethyl ether) and bubble dry hydrogen chloride gas through the solution, or add a solution of
HCI in an organic solvent, to precipitate the hydrochloride salt.

 Filter and dry the precipitate to obtain Methyl 1-aminocyclobutanecarboxylate
hydrochloride.
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One-Step Esterification and Salt Formation

A more direct approach involves the simultaneous esterification and formation of the
hydrochloride salt using trimethylchlorosilane in methanol.[5]

Experimental Protocol:[5]

Suspend 1-aminocyclobutanecarboxylic acid (1 equivalent) in a round-bottom flask.

Slowly add freshly distilled trimethylchlorosilane (2 equivalents) while stirring.

Add methanol and continue stirring the resulting solution or suspension at room temperature.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, concentrate the reaction mixture on a rotary evaporator to yield Methyl 1-
aminocyclobutanecarboxylate hydrochloride.

Synthesis Workflow

The following diagram illustrates the two-step synthesis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. Methyl 1-aminocyclobutane-1-carboxylate hydrochloride | C6H12CINOZ2 | CID 42614147 -
PubChem [pubchem.ncbi.nim.nih.gov]

3. pharmaffiliates.com [pharmaffiliates.com]

4. Page loading... [guidechem.com]

5. A Convenient Synthesis of Amino Acid Methyl Esters - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Methyl 1-aminocyclobutanecarboxylate Hydrochloride:
A Technical Guide to its Synthesis and Properties]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b112292#methyl-1-
aminocyclobutanecarboxylate-hydrochloride-salt-synthesis-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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